Cas no 554436-87-2 (2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

• Product Name: 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• CAS No: 554436-87-2
• MF: C₁₁H₉N₃O₅
• MW: 263.206262350082
• CID: 3105955
• PubChem ID: 3844299
• Update Time: 2025-06-10

2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(7-nitro-2,3-dihydro-benzo[1,4]dioxin-6-yl)-acetamide
• 2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)acetamide
• 554436-87-2
• EXA43687
• CS-0220230
• 991-619-3
• G35256
• Z56919158
• AKOS027752875
• 2-cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• EN300-06126
• 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Inchi： 1S/C11H9N3O5/c12-2-1-11(15)13-7-5-9-10(19-4-3-18-9)6-8(7)14(16)17/h5-6H,1,3-4H2,(H,13,15)
• InChI Key： GNOYBLOYMSSKNJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(=CC1=2)NC(CC#N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.05422040Da
• Monoisotopic Mass: 263.05422040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 534.1±50.0 °C at 760 mmHg
• Flash Point: 276.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Professional Introduction to Compound with CAS No. 554436-87-2 and Product Name: 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

The compound identified by the CAS number 554436-87-2 and the product name 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both cyano and nitro functional groups, along with a dihydrobenzodioxin core, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The dihydrobenzodioxin scaffold, also known as 1,4-benzodioxan, is a motif that has been extensively studied for its pharmacological properties. Modifications to this core structure can lead to compounds with enhanced binding affinity and selectivity. In the case of 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, the introduction of a cyano group at the 2-position and a nitro group at the 7-position of the dihydrobenzodioxin ring introduces additional electronic and steric effects that can modulate its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The acetamide moiety provides a versatile handle for further functionalization, allowing chemists to explore various derivatization strategies. This flexibility is crucial in drug development, where subtle changes in molecular structure can significantly impact efficacy and safety profiles.

The nitro group in the molecular structure is particularly noteworthy. Nitro compounds have a long history in pharmacology and have been used in the development of numerous therapeutic agents. The electron-withdrawing nature of the nitro group can influence both the electronic properties and conformational preferences of the molecule. This feature makes it an attractive component for designing molecules with specific biological activities. For instance, nitro groups can participate in hydrogen bonding interactions or serve as probes for understanding enzyme mechanisms.

Another key feature of 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is its potential role as an inhibitor or modulator of enzymes involved in critical metabolic pathways. The dihydrobenzodioxin scaffold is known to interact with various enzymes and receptors, making it a valuable scaffold for drug design. By incorporating both cyano and nitro groups, this compound may exhibit enhanced binding affinity to target enzymes compared to simpler analogs.

Current research trends indicate that there is growing interest in developing small molecule inhibitors that can modulate enzyme activity without significant off-target effects. The structural complexity of 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide suggests that it may be capable of achieving this goal. The precise positioning of functional groups can fine-tune interactions with biological targets, leading to compounds with improved pharmacokinetic properties.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities. For example, it could interact with membrane-bound receptors or participate in intracellular signaling pathways. The ability to modulate these processes could make it useful in treating a wide range of diseases.

The synthesis of 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide presents an interesting challenge for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and high yields. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenation may be employed to construct the desired framework efficiently.

Once synthesized, this compound will be subjected to rigorous biological evaluation to assess its activity against various targets. High-throughput screening (HTS) techniques will likely be used to identify potential therapeutic applications. Additionally, computational methods such as molecular docking will be employed to predict binding modes and understand interactions at the molecular level.

The development of new pharmaceutical agents is often a lengthy process that involves multiple stages of testing and optimization. However, compounds like 2-Cyano-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetamide provide valuable starting points for drug discovery efforts. Their unique structural features and potential biological activities make them attractive candidates for further investigation.

In conclusion, 554436-87-2and its corresponding product name represent an exciting development in pharmaceutical chemistry. The combination of structural complexity and functional diversity suggests that this compound has significant potential as a therapeutic agent or as an intermediate in the synthesis of more complex molecules. Further research will be required to fully elucidate its biological activities and therapeutic applications.